![molecular formula C16H15BrO3 B1269258 4-[(4-Bromobenzyl)oxy]-3-ethoxybenzaldehyde CAS No. 443292-05-5](/img/structure/B1269258.png)
4-[(4-Bromobenzyl)oxy]-3-ethoxybenzaldehyde
Overview
Description
4-[(4-Bromobenzyl)oxy]-3-ethoxybenzaldehyde is a chemical compound with the empirical formula C16H15BrO3 . It has a molecular weight of 335.19 . The compound is in solid form .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the selective oxidation of 4-Bromobenzyl Alcohol to 4-Bromobenzaldehyde has been achieved using 2-Iodoxy-5-Methylbenzenesulfonic Acid-Catalyzed and Oxone .Physical And Chemical Properties Analysis
This compound is a solid . More specific physical and chemical properties such as melting point, boiling point, and solubility would require additional experimental data.Scientific Research Applications
Anti-Inflammatory Agents
This compound has been used in the synthesis of a cinnamic-amino acid hybrid molecule, which has shown high cyclooxygenase inhibitory activity (IC 50 = 6 µM). This makes it a potential lead for the design and development of potent COX inhibitors .
Pharmacokinetic Properties
The compound has favorable pharmacokinetic properties and is orally bioavailable according to Lipinski’s rule of five . This makes it a good candidate for further drug development.
Neuroprotective Properties
The compound has been linked to neuroprotective effects against neuroapoptosis, neuroinflammation, synaptic dysfunction, and memory impairment . This suggests potential applications in the treatment of neurodegenerative diseases.
Blood Brain Barrier Penetration
The compound’s ability to penetrate the blood-brain barrier has been studied . This is a crucial property for drugs intended to treat central nervous system disorders.
Synthesis of More Effective Hybrids
The compound can be used as a lead for the synthesis of more effective hybrids . This could lead to the development of new drugs with improved efficacy and safety profiles.
Anti-Alzheimer’s Disease
The compound’s structure includes the glycine moiety, which could offer protection against the onset of Alzheimer’s disease . This suggests potential applications in the prevention and treatment of Alzheimer’s disease.
Safety and Hazards
properties
IUPAC Name |
4-[(4-bromophenyl)methoxy]-3-ethoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrO3/c1-2-19-16-9-13(10-18)5-8-15(16)20-11-12-3-6-14(17)7-4-12/h3-10H,2,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USTZMMKVTMZRBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)OCC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10352784 |
Source
|
| Record name | 4-[(4-bromobenzyl)oxy]-3-ethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10352784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Bromobenzyl)oxy]-3-ethoxybenzaldehyde | |
CAS RN |
443292-05-5 |
Source
|
| Record name | 4-[(4-Bromophenyl)methoxy]-3-ethoxybenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=443292-05-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(4-bromobenzyl)oxy]-3-ethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10352784 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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